1-Benzhydryl-4-[5-(trifluoromethyl)-2-pyridinyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-Benzhydryl-4-[5-(trifluoromethyl)-2-pyridinyl]piperazine” is an organic compound . It is a benzhydryl compound, a group of organic compounds whose parent structures include diphenylmethane (which is two benzene rings connected by a single methane), with any number of attached substituents .
Synthesis Analysis
The synthesis of 1-benzhydryl piperazine derivatives has been studied . The process involves the synthesis of 14 new 1,4-disubstituted piperazine derivatives from allyl bromides of Baylis–Hillman adduct and 4,4-disubstituted benzhydryl piperazines .Molecular Structure Analysis
The molecular structure of 1-benzhydryl piperazine derivatives has been analyzed . A novel 1-benzhydryl piperazine derivative was synthesized by the nucleophilic substitution of 1-benzhydryl piperazine with 2-nitro-benzenesulfonyl chloride .Chemical Reactions Analysis
The chemical reactions of 1-benzhydryl piperazine derivatives have been studied . All the synthesized compounds were further screened for in vitro ACE inhibitor and antimicrobial activities .Scientific Research Applications
Cancer Research Applications
- Breast Cancer Cell Proliferation Inhibition : Derivatives of 1-Benzhydryl-piperazine have been designed and evaluated for their efficacy in inhibiting the proliferation of MDA-MB-231 human breast cancer cells, with significant inhibitory activity observed (Ananda Kumar et al., 2007).
- Cytotoxicity Against Various Cancer Cell Lines : Novel derivatives have shown significant cytotoxicity on cancer cell lines from liver, breast, colon, gastric, and endometrial cancers, indicating potential for broad-spectrum anticancer activity (Yarim et al., 2012).
Antipsychotic and Antidepressant Applications
- Antipsychotic Agents : Heterocyclic analogues of 1-Benzhydryl-piperazine were explored for their potential as antipsychotic agents, showing promising in vitro and in vivo activities (Norman et al., 1996).
- Antidepressant Development : The metabolic pathways and enzymes involved in the oxidative metabolism of Lu AA21004, a novel antidepressant with a structure related to 1-Benzhydryl-piperazine, were identified, highlighting the compound's potential in treating major depressive disorder (Hvenegaard et al., 2012).
Antibacterial Applications
- Inhibition of Bacterial Biofilm : Compounds derived from 1-Benzhydryl-piperazine showed potent antibacterial and biofilm inhibition activities against pathogens of Lycopersicon esculentum, indicating potential for treating plant diseases and possibly extending to human bacterial infections (Vinaya et al., 2009).
Structural Studies
- Crystal and Molecular Structure : Detailed structural studies of 1-Benzhydryl-piperazine derivatives have been conducted, elucidating their crystal and molecular structures, which is critical for understanding their interaction mechanisms and for further drug design efforts (Naveen et al., 2009).
Properties
IUPAC Name |
1-benzhydryl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F3N3/c24-23(25,26)20-11-12-21(27-17-20)28-13-15-29(16-14-28)22(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-12,17,22H,13-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSNKLSZYTXJEMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=C(C=C2)C(F)(F)F)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.